BE“GHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of 2,4,4-Trimethylhexane: A
Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4,4-Trimethylhexane

Cat. No.: B091184

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on
2,4,4-Trimethylhexane. A comprehensive review of scientific literature and databases reveals
a significant scarcity of specific toxicological studies for this compound. The toxicological
properties of 2,4,4-Trimethylhexane have not been thoroughly investigated.[1] Therefore, this
guide outlines the known information and highlights the existing data gaps to inform future
research.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of a compound is fundamental to
assessing its toxicological potential. The available data for 2,4,4-Trimethylhexane is
summarized below.
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Property Value Reference
Molecular Formula C9H20 [2]
Molecular Weight 128.25 g/mol [2]
CAS Number 16747-30-1 2]
Appearance Colorless clear liquid [1]
Boiling Point 125 -127 °C [1]
Melting Point -120.15°C [1]
Density 0.716 g/mL at 20 °C [1]
Flash Point 13 °C (closed cup) [1]
Water Solubility No data available [1]

Toxicological Data

Detailed toxicological studies such as acute toxicity (e.g., LD50), sub-chronic and chronic
toxicity, genotoxicity, carcinogenicity, and reproductive toxicity for 2,4,4-Trimethylhexane are
not available in the public domain.[1] The International Agency for Research on Cancer (IARC)
has not classified 2,4,4-Trimethylhexane as a carcinogen.[1]

General toxicological information is limited to safety data sheets, which indicate the potential
for irritation.[3][4] In the absence of specific data, information on structurally similar compounds,
such as other isomers of nonane or branched-chain alkanes, may provide some indication of
potential hazards, but this should be interpreted with caution. For instance, studies on 2,2,4-
trimethylpentane have shown kidney and liver effects in rats after chronic exposure.[5][6]
However, it is crucial to note that toxicological properties can vary significantly between
isomers.

Hazard Identification and Precautionary Measures

Based on the available safety data sheets, 2,4,4-Trimethylhexane is a flammable liquid and
vapor.[3] Standard precautionary measures for handling flammable liquids should be followed,
including keeping it away from heat, sparks, open flames, and hot surfaces.[1] Use in a well-
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ventilated area and wearing appropriate personal protective equipment (gloves, protective
clothing, eye and face protection) is recommended.[1]

Experimental Protocols

Due to the lack of specific toxicological studies for 2,4,4-Trimethylhexane, no detailed
experimental protocols can be provided.

Logical Workflow for Toxicological Assessment

In the absence of specific experimental data and signaling pathways for 2,4,4-
Trimethylhexane, a generalized workflow for the toxicological assessment of a chemical
compound is presented below. This diagram illustrates the logical progression of studies
typically undertaken to characterize the potential hazards of a substance.
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Caption: A generalized workflow for the toxicological assessment of a chemical.

Signaling Pathways
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There is no information available in the reviewed literature regarding specific signaling
pathways affected by 2,4,4-Trimethylhexane.

Conclusion and Future Directions

The current body of scientific literature lacks specific toxicological data for 2,4,4-
Trimethylhexane. The information available is general and primarily derived from safety data
sheets. To adequately characterize the potential risks to human health and the environment,
comprehensive toxicological studies are necessary. Future research should prioritize
conducting a battery of tests, including acute, sub-chronic, and chronic toxicity studies, as well
as assessments of genotoxicity, carcinogenicity, and reproductive/developmental toxicity. Such
data are essential for establishing safe exposure limits and for the informed risk assessment of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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